Cas no 1021084-36-5 ([1-(5-methylthiophen-2-yl)ethyl][(oxolan-2-yl)methyl]amine)

• Product Name: [1-(5-methylthiophen-2-yl)ethyl][(oxolan-2-yl)methyl]amine
• CAS No: 1021084-36-5
• MF: C₁₂H₁₉NOS
• MW: 225.350362062454
• CID: 5195620
• PubChem ID: 43196335
• Update Time: 2025-05-24

[1-(5-methylthiophen-2-yl)ethyl][(oxolan-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine, tetrahydro-N-[1-(5-methyl-2-thienyl)ethyl]-
• [1-(5-methylthiophen-2-yl)ethyl][(oxolan-2-yl)methyl]amine

• Inchi： 1S/C12H19NOS/c1-9-5-6-12(15-9)10(2)13-8-11-4-3-7-14-11/h5-6,10-11,13H,3-4,7-8H2,1-2H3
• InChI Key： IWTALKYBVGTUMN-UHFFFAOYSA-N
• SMILES： O1CCCC1CNC(C1SC(C)=CC=1)C

Additional information on [1-(5-methylthiophen-2-yl)ethyl][(oxolan-2-yl)methyl]amine

Comprehensive Overview of CAS No. 1021084-36-5 and [1-(5-methylthiophen-2-yl)ethyl][(oxolan-2-yl)methyl]amine

The compound CAS No. 1021084-36-5, chemically known as [1-(5-methylthiophen-2-yl)ethyl][(oxolan-2-yl)methyl]amine, is a specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, combining a thiophene ring and an oxolane (tetrahydrofuran) moiety, makes it a subject of interest for researchers exploring novel bioactive compounds and functional materials. This article delves into its properties, synthesis, and emerging applications while addressing common queries and trends in the field.

One of the key features of [1-(5-methylthiophen-2-yl)ethyl][(oxolan-2-yl)methyl]amine is its hybrid structure, which integrates heterocyclic components known for their versatility in drug design. The 5-methylthiophen-2-yl group contributes to electron-rich aromaticity, while the oxolan-2-yl segment offers conformational flexibility. Such characteristics are increasingly sought after in the development of central nervous system (CNS) therapeutics and enzyme inhibitors, aligning with current trends in precision medicine.

Recent advancements in AI-driven drug discovery have highlighted the importance of structurally diverse compounds like CAS No. 1021084-36-5. Computational models often prioritize molecules with balanced lipophilicity and hydrogen-bonding capacity—traits exhibited by this amine derivative. Searches for "heterocyclic amine synthesis" and "thiophene-based pharmaceuticals" reflect growing interest in such scaffolds, underscoring the relevance of this compound in modern research.

The synthesis of [1-(5-methylthiophen-2-yl)ethyl][(oxolan-2-yl)methyl]amine typically involves multi-step organic reactions, including reductive amination between 5-methylthiophene-2-carbaldehyde and oxolan-2-ylmethanamine. Optimizing yield and purity remains a focus area, as evidenced by frequent queries about "amine protection strategies" and "green chemistry approaches" in peer-reviewed literature. Environmental sustainability in synthesis is another hot topic, with researchers exploring catalytic methods to reduce waste.

Beyond pharmaceuticals, this compound’s potential in organic electronics is gaining traction. The thiophene unit’s electron-delocalizing properties make it a candidate for conductive polymers or small-molecule semiconductors. Industry searches for "non-toxic organic electronic materials" correlate with these applications, particularly in flexible electronics and wearable sensors—a market projected to grow exponentially in the next decade.

Analytical characterization of CAS No. 1021084-36-5 employs techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods address common quality control challenges, a recurring theme in forums discussing "amine compound characterization." Regulatory compliance for research-use chemicals also drives interest in robust analytical protocols, ensuring reproducibility across studies.

In summary, [1-(5-methylthiophen-2-yl)ethyl][(oxolan-2-yl)methyl]amine exemplifies the intersection of medicinal chemistry and advanced materials science. Its dual applicability responds to contemporary demands for multifunctional compounds, while its synthesis and analysis reflect broader shifts toward sustainable and data-driven research practices. As exploration of heterocyclic hybrids expands, this compound is poised to remain a valuable subject for innovation.